Methyl 5-chloro-1-methyl-1H-pyrrole-3-carboxylate

• CAS No.: 79600-78-5
• Molecular Formula: C7H8ClNO2
• Molecular Weight: 173.60 g/mol
• IUPAC Name: methyl 5-chloro-1-methylpyrrole-3-carboxylate
• InChI: InChI=1S/C7H8ClNO2/c1-9-4-5(3-6(9)8)7(10)11-2/h3-4H,1-2H3
• InChI Key: PRSQUYSJBGOFBV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1Cl)C(=O)OC

Description

Methyl 5-chloro-1-methyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C7H8ClNO2 and its molecular weight is 173.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-chloropyrrole-3-carboxylate (800 mg., 5 mmoles) was dissolved in 75 ml. of ether. Sodium hydride (57% dispersiion in oil, 430 mg., 10 mmoles) was added and the mixture stirred under nitrogen for 1 hour. Dimethyl sulfate (1 ml., 10.7 mmoles) was added and stirring continued for 2 hours. Excess sodium hydride was decomposed by cautious addition of 20 ml. of water. The ether phase was washed with 20 ml. of water and evaporated to yield methyl 1-methyl-5-chloropyrrole-3-carboxylate (oil); the entire batch being used directly in the next step.